Ethyl 2-(5-fluoropyridin-2-YL)acetate
Overview
Description
Ethyl 2-(5-fluoropyridin-2-yl)acetate is a chemical compound with the molecular formula C9H10FNO2 . It has a molecular weight of 183.18 . The compound is typically stored in a dry room at normal temperature .
Synthesis Analysis
The synthesis of Ethyl 2-(5-fluoropyridin-2-yl)acetate involves several stages . In one stage, 2-(5-fluoropyridin-2-yl)acetonitrile and ethanol are combined with hydrogen chloride in water at 80°C for 3 hours . In another stage, the product is combined with methyl acrylate and KOtBu in THF . The reaction is quenched with saturated NH4Cl and extracted with CH2Cl2 .Molecular Structure Analysis
The InChI code for Ethyl 2-(5-fluoropyridin-2-yl)acetate is 1S/C9H10FNO2/c1-2-13-9(12)5-8-4-3-7(10)6-11-8/h3-4,6H,2,5H2,1H3 . The InChI key is JAGWOIBYFDAPHA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Ethyl 2-(5-fluoropyridin-2-yl)acetate is a liquid at room temperature . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Pharmaceutical Research
Ethyl 2-(5-fluoropyridin-2-YL)acetate: is utilized in pharmaceutical research as a precursor for synthesizing various compounds. Its role is crucial in developing new drugs, particularly those that contain the fluoropyridine moiety, known for its pharmacological properties .
Material Science
In material science, this compound serves as a building block for creating novel materials. Its incorporation into polymers and other materials can impart unique properties such as enhanced stability and improved interaction with other chemical entities .
Chemical Synthesis
This ester is a valuable reagent in chemical synthesis. It is used to introduce the 5-fluoropyridin-2-yl group into target molecules, which is a significant functional group in many organic compounds .
Chromatography
Ethyl 2-(5-fluoropyridin-2-YL)acetate: can be used as a standard or reference compound in chromatographic methods. It helps in the identification and quantification of substances within a mixture by comparing retention times .
Analytical Research
In analytical research, it’s employed for method development and validation. Researchers use it to calibrate instruments and develop new analytical techniques, ensuring accuracy and precision in their measurements .
Life Science Research
The compound finds applications in life science research, where it is used in the study of biological systems. It may be used to synthesize molecules that interact with biological targets, aiding in the understanding of biological processes .
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(5-fluoropyridin-2-yl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FNO2/c1-2-13-9(12)5-8-4-3-7(10)6-11-8/h3-4,6H,2,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAGWOIBYFDAPHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=NC=C(C=C1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00730895 |
Source
|
| Record name | Ethyl (5-fluoropyridin-2-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00730895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1006686-15-2 |
Source
|
| Record name | Ethyl 5-fluoro-2-pyridineacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1006686-15-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl (5-fluoropyridin-2-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00730895 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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